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Introduction

Amezalpat (TPST-1120) is an orally available, small molecule antagonist of the peroxisome
proliferator-activated receptor alpha (PPARa).[1] PPARa is a transcription factor that plays a
critical role in the regulation of fatty acid oxidation (FAO), a metabolic pathway frequently
exploited by cancer cells to meet their high energy demands.[2] In hepatocellular carcinoma
(HCC), PPARa is often highly expressed, correlating with tumor growth and suppression of the
anti-tumor immune response.[3] Amezalpat's mechanism of action is twofold: it directly targets
the metabolic requirements of cancer cells by inhibiting FAO and remodels the tumor
microenvironment to be more favorable for an anti-cancer immune response.

Clinical trial data has shown that Amezalpat, in combination with standard-of-care therapies
such as atezolizumab and bevacizumab, improves clinical outcomes for patients with
unresectable or metastatic HCC. These application notes provide a summary of key data and
detailed protocols for preclinical evaluation of Amezalpat in liver cancer models.
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Data Presentation
Table 1: Clinical Trial Efficacy Data for Amezalpat in

Eirst-Line HCC

Amezalpat +

Atezolizumab/ .
Hazard Ratio

Endpoint Atezolizumabl/ Bevacizumab Data Cutoff
. (HR)
Bevacizumab Alone
Median Overall
) 21 months 15 months 0.65 Feb 14, 2024
Survival (OS)
Confirmed
Objective
30% 13.3% N/A Apr 20, 2023
Response Rate
(ORR)
Median
, Favors
Progression-Free 7 months 4.27 months Apr 20, 2023

Survival (PFS)

Amezalpat Arm

Data from the MORPHEUS-LIVER Phase 1b/2 clinical trial (NCT04524871).

Table 2: Efficacy in Biomarker Subpopulations

) . Amezalpat

Subpopulation Endpoint L Control Arm
Combination Arm

PD-L1 Negative Confirmed ORR 27% 7%

[3-catenin Activating ]

) Confirmed ORR 43% N/A

Mutations

-catenin Activating Disease Control Rate
100% N/A

Mutations

(DCR)

Data from the MORPHEUS-LIVER Phase 1b/2 clinical trial.

Signaling Pathways and Experimental Workflows
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Amezalpat's Dual Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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